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Compound of Interest

Compound Name:
(1R,2R)-2-

(Benzyloxy)cyclohexanamine

Cat. No.: B150851 Get Quote

CAS Number: 216394-06-8

This technical guide provides an in-depth overview of (1R,2R)-2-
(Benzyloxy)cyclohexanamine, a chiral amine widely utilized as a versatile building block in

organic synthesis and medicinal chemistry. The document is intended for researchers,

scientists, and professionals involved in drug development and chemical synthesis.

Core Compound Data
(1R,2R)-2-(Benzyloxy)cyclohexanamine, also known as (1R,2R)-trans-2-

(Phenylmethoxy)cyclohexanamine, is a chiral compound with the following key properties:

Property Value Reference

CAS Number 216394-06-8 [1][2]

Molecular Formula C₁₃H₁₉NO [1]

Molecular Weight 205.30 g/mol [1]

Appearance Solid

Purity Typically ≥97% [1]
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Synthesis and Chemical Profile
While detailed, step-by-step synthetic protocols for (1R,2R)-2-(Benzyloxy)cyclohexanamine
are not extensively documented in readily available scientific literature, a common synthetic

strategy involves the benzylation of the hydroxyl group of the corresponding chiral amino

alcohol, (1R,2R)-2-aminocyclohexanol. The chirality is typically introduced early in the synthetic

sequence, often through resolution of a racemic mixture or by using a chiral starting material.

A patent for the preparation of aminocyclohexyl ether compounds describes a reaction utilizing

(1R,2R)-2-(Benzyloxy)cyclohexanamine as a starting material.[3] This highlights its role as a

key intermediate in the synthesis of more complex molecules.

Applications in Research and Development
The primary application of (1R,2R)-2-(Benzyloxy)cyclohexanamine lies in its function as a

chiral auxiliary and a chiral building block.

Asymmetric Synthesis: The inherent chirality of the molecule is exploited to induce

stereoselectivity in chemical reactions, leading to the formation of a desired enantiomer of a

target molecule. This is crucial in the development of pharmaceuticals, where often only one

enantiomer exhibits the desired therapeutic effect.

Medicinal Chemistry: This compound serves as a precursor for the synthesis of more

complex molecules with potential therapeutic activities. For instance, it is a valuable starting

material for the preparation of β-amino alcohols, which are key structural motifs in various

biologically active compounds, including antiviral and antibiotic agents.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific, publicly available data on the direct biological activity and

the signaling pathways modulated by (1R,2R)-2-(Benzyloxy)cyclohexanamine itself. Its role

is primarily that of an intermediate in the synthesis of other compounds.

However, the structural motifs present in this molecule are of interest in drug discovery. The

benzyloxy group, for example, is a feature in some molecules that exhibit inhibitory activity

against enzymes such as monoamine oxidases (MAO), which are involved in neurotransmitter
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metabolism. Furthermore, derivatives of similar cyclohexylamine structures have been

investigated for a wide range of biological activities.

Given the absence of specific biological data for the title compound, a signaling pathway

diagram cannot be accurately constructed at this time.

Experimental Protocols
Detailed experimental protocols for the synthesis of (1R,2R)-2-(Benzyloxy)cyclohexanamine
are not readily available in the public domain. However, a documented use of this compound

as a reactant is provided in a patent.[3]

Example Reaction: Acylation of (1R,2R)-2-(Benzyloxy)cyclohexanamine

Reaction Description: This procedure describes the reaction of (1R,2R)-2-
(Benzyloxy)cyclohexanamine with 2R-acetyl malic anhydride to form the corresponding

amide.

Materials:

(1R,2R)-trans-2-(benzyloxy)cyclohexanamine (CAS 216394-06-8)

2R-acetyl malic anhydride

Anhydrous dichloromethane

Procedure:

To a solution of (1R,2R)-trans-2-(benzyloxy)cyclohexanamine (0.80 g, 3.90 mmol) in

anhydrous dichloromethane (10 mL), 2R-acetyl malic anhydride (781 mg, 4.94 mmol) was

added in small portions.

The reaction mixture was stirred at ambient temperature under an inert atmosphere.

The reaction progress was monitored by HPLC until the total consumption of the starting

material was observed.
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Upon completion, the volatile components were removed under vacuum to yield the

product as a white solid.

Yield: 1.45 g (quantitative)[3]

Visualization of an Experimental Workflow
The following diagram illustrates the workflow for the acylation reaction described above.
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Caption: Experimental workflow for the acylation reaction.

In conclusion, (1R,2R)-2-(Benzyloxy)cyclohexanamine is a valuable chiral intermediate in

organic synthesis. While detailed information on its own biological activity is limited, its utility as

a building block for potentially bioactive molecules is well-established. Further research into the

direct biological effects of this compound and its simple derivatives could open new avenues

for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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